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Introduction: Benign Prostatic Hyperplasia (BPH) is a prevalent condition in aging men,
characterized by the non-malignant enlargement of the prostate gland, which can lead to
significant lower urinary tract symptoms (LUTS).[1] The pathophysiology of BPH is complex,
involving hormonal imbalances, chronic inflammation, and altered stromal-epithelial
interactions.[1][2] Traditional 2D cell culture and animal models have limitations in fully
recapitulating the intricate 3D architecture and cellular heterogeneity of the human prostate.
Prostate organoids have emerged as a powerful in vitro system that bridges this gap.[3][4]
These self-organizing, 3D structures, grown from primary patient tissues or stem cells, mimic
the cellular composition and glandular architecture of the prostate, providing a more
physiologically relevant model to study BPH pathogenesis, identify therapeutic targets, and
screen potential drug candidates.[4][5]

Experimental Workflows & Logical Relationships

A logical workflow is essential for successfully employing organoids in BPH research. The
process begins with tissue acquisition and organoid establishment, followed by the induction of
a hyperplastic phenotype, and concludes with various analytical endpoints.
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Overall Experimental Workflow for BPH Organoid Studies
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Protocol 1 Workflow: Prostate Organoid Establishment

Mince Tissue Overnight Digestion Secondary Digestion Strain Cells Resuspend Pellet
(1-3 mm?) (Collagenase l) (TIypLE) (100 pm) in Matrigel

Incubate (37°C) Add Culture Medium Culture & Maintain
to Solidify. (+Y-27632) (Refresh medium every 2-3 days)

Plate Matrigel Domes.
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Androgen and Estrogen Signaling in BPH
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Inflammatory Cytokine Signaling in BPH
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://experiments.springernature.com/articles/10.1038/nprot.2016.006
https://experiments.springernature.com/articles/10.1038/nprot.2016.006
https://pubmed.ncbi.nlm.nih.gov/38478341/
https://pubmed.ncbi.nlm.nih.gov/38478341/
https://www.benchchem.com/product/b15560759/docs#application-notes-protocols-utilizing-organoids-to-study-prostate-hyperplasia
https://www.benchchem.com/product/b15560759/docs#application-notes-protocols-utilizing-organoids-to-study-prostate-hyperplasia
https://www.benchchem.com/product/b15560759/docs#application-notes-protocols-utilizing-organoids-to-study-prostate-hyperplasia
https://www.benchchem.com/product/b15560759/docs#application-notes-protocols-utilizing-organoids-to-study-prostate-hyperplasia
https://www.benchchem.com/product/b15560759?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

